Cas no 2586126-33-0 (Benzaldehyde, 3-​chloro-​5-​fluoro-​2-​(phenylmethoxy)​-)

• Product Name: Benzaldehyde, 3-​chloro-​5-​fluoro-​2-​(phenylmethoxy)​-
• CAS No: 2586126-33-0
• MF: C₁₄H₁₀ClFO₂
• MW: 264.68
• CID: 5077096
• Update Time: 2026-03-01

Benzaldehyde, 3-​chloro-​5-​fluoro-​2-​(phenylmethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-​chloro-​5-​fluoro-​2-​(phenylmethoxy)​-

• Inchi： 1S/C14H10ClFO2/c15-13-7-12(16)6-11(8-17)14(13)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： ZFEBQPNONPBCCS-UHFFFAOYSA-N
• SMILES： FC1C=C(Cl)C(OCC2=CC=CC=C2)=C(C=O)C=1

Additional information on Benzaldehyde, 3-​chloro-​5-​fluoro-​2-​(phenylmethoxy)​-

Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)- and Its Significance in Modern Chemical Research

Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)- (CAS No. 2586126-33-0) is a sophisticated organic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs, including a benzaldehyde core substituted with chloro, fluoro, and phenylmethoxy groups, exhibits a range of intriguing chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)- imparts distinct electronic and steric properties to the molecule. The presence of a chloro group at the 3-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the fluoro substituent at the 5-position introduces electron-withdrawing effects that can modulate reactivity. The phenylmethoxy group at the 2-position adds bulk and potential for hydrogen bonding interactions, influencing both solubility and binding affinity in biological systems.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)- has emerged as a key building block in this endeavor due to its ability to serve as a precursor for constructing complex heterocyclic structures. These structures are often investigated for their potential therapeutic effects against various diseases, including cancer, inflammation, and infectious disorders.

One of the most compelling aspects of Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)- is its versatility in medicinal chemistry. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes such as kinases and proteases, which play pivotal roles in disease pathways. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cell lines. This has opened up new avenues for developing targeted therapies with improved selectivity and reduced side effects.

The role of fluorine in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug molecules often enhances their pharmacokinetic properties, including bioavailability and metabolic stability. In the case of Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)-, the fluoro group at the 5-position likely contributes to these desirable characteristics, making it an attractive candidate for further development.

Moreover, the phenylmethoxy group provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility has led to the synthesis of numerous analogs with varying degrees of potency and selectivity. Such structural diversity is crucial for optimizing drug candidates and ensuring their efficacy in vivo.

Recent advances in computational chemistry have also played a significant role in understanding the behavior of Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)-. Molecular modeling studies have helped elucidate how this compound interacts with biological targets at the molecular level. These insights have guided experimental efforts toward designing more effective derivatives with enhanced binding affinity and improved pharmacological profiles.

The synthesis of Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)- itself is another area of active research. Chemists have developed efficient synthetic routes that allow for scalable production of this compound while maintaining high purity standards. These methods often involve multi-step organic transformations that highlight the compound's reactivity and versatility as a synthetic intermediate.

In conclusion, Benzaldehyde, 3-chloro-5-fluoro-2-(phenylmethoxy)- (CAS No. 2586126-33-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts in the coming years.